Cas no 1805019-46-8 (Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805019-46-8
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4836832
• Update Time: 2025-05-22

Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)3-8-10(20-11(12,13)14)6(4-16)7(15)5-17-8/h5H,2-4,16H2,1H3
• InChI Key： IOIOOXNNNZVFJY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OCC)C(=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805019-46-8) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl acetate group, an amino methyl group, an iodo group, and a trifluoromethoxy group. These substituents contribute to its versatile chemical properties and reactivity.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates various chemical reactions. The ethyl acetate group at position 2 introduces ester functionality, which can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid. This property makes it useful in the synthesis of bioactive compounds, particularly in the development of new drug candidates. The amino methyl group at position 4 adds nucleophilic character to the molecule, enhancing its ability to participate in substitution reactions. The iodo group at position 5 is a good leaving group, making it suitable for nucleophilic aromatic substitution reactions. Lastly, the trifluoromethoxy group at position 3 imparts electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence reactivity.

Recent studies have highlighted the potential of Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate in the development of novel antibiotics. Researchers have found that this compound exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoromethoxy group has been identified as a key contributor to this activity due to its ability to enhance the molecule's lipophilicity and improve its penetration into bacterial cells.

In addition to its pharmaceutical applications, this compound has also been explored for use in agrochemicals. Its ability to inhibit plant pathogens and enhance crop yields has made it a promising candidate for the development of new pesticides and fungicides. Recent research has demonstrated that Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate can effectively control fungal infections in crops such as wheat and rice without causing significant harm to beneficial insects or soil microbiota.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the iodo-substituted pyridine derivative. This approach not only enhances reaction efficiency but also allows for precise control over the stereochemistry of the product.

From a toxicological perspective, Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate has been shown to exhibit low acute toxicity in animal models. However, long-term exposure studies are still required to fully understand its potential health risks. Regulatory agencies have classified this compound as a non-hazardous material under normal handling conditions; however, appropriate safety precautions should always be taken during its synthesis and use.

In terms of storage and handling, this compound should be kept in a cool, dry place away from direct sunlight to prevent degradation. It is recommended to store it in tightly sealed containers made of inert materials such as glass or high-density polyethylene (HDPE). Proper ventilation should be ensured when working with this compound to minimize exposure risks.

The growing interest in Ethyl 4-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate among researchers underscores its potential as a versatile building block in organic synthesis. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical pathways and developing innovative applications across various industries.